Cas no 1805093-20-2 (Methyl 3-amino-5-bromoisonicotinate)

Methyl 3-amino-5-bromoisonicotinate is a brominated pyridine derivative featuring both an ester and an amino functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound's distinct structure enables selective modifications, particularly in the development of bioactive molecules and heterocyclic compounds. Its high purity and stability ensure reliable performance in coupling reactions, nucleophilic substitutions, and other transformations. The presence of the bromine atom offers a reactive site for further functionalization, while the ester group provides flexibility for hydrolysis or reduction. This compound is particularly valuable in medicinal chemistry for constructing complex scaffolds, such as kinase inhibitors or antimicrobial agents.

Methyl 3-amino-5-bromoisonicotinate structure

1805093-20-2 structure

Product Name:Methyl 3-amino-5-bromoisonicotinate

CAS No:1805093-20-2

MF:C₇H₇BrN₂O₂

MW:231.046680688858

MDL:MFCD28715462

CID:4803549

PubChem ID:130641060

Update Time:2026-02-27

Methyl 3-amino-5-bromoisonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-5-bromoisonicotinate
- MDL： MFCD28715462
- Inchi： 1S/C7H7BrN2O2/c1-12-7(11)6-4(8)2-10-3-5(6)9/h2-3H,9H2,1H3
- InChI Key： HTDZGGONPILPKC-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1C(=O)OC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
XLogP3: 1.3
Topological Polar Surface Area: 65.2

Methyl 3-amino-5-bromoisonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029016131-250mg	Methyl 3-amino-5-bromoisonicotinate	1805093-20-2	95%	250mg	$970.20	2022-04-01
Alichem	A029016131-1g	Methyl 3-amino-5-bromoisonicotinate	1805093-20-2	95%	1g	$3,010.80	2022-04-01
Enamine	EN300-20825826-1g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		1g	$614.0	2023-09-16
Enamine	EN300-20825826-5g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		5g	$1779.0	2023-09-16
Enamine	EN300-20825826-10g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		10g	$2638.0	2023-09-16
Enamine	EN300-20825826-0.05g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		0.05g	$515.0	2023-09-16
Enamine	EN300-20825826-0.1g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		0.1g	$540.0	2023-09-16
Enamine	EN300-20825826-0.25g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		0.25g	$564.0	2023-09-16
Enamine	EN300-20825826-0.5g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		0.5g	$589.0	2023-09-16
Enamine	EN300-20825826-1.0g	methyl 3-amino-5-bromopyridine-4-carboxylate	1805093-20-2		1g	$614.0	2023-05-25

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Additional information on Methyl 3-amino-5-bromoisonicotinate

Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including the development of novel therapeutic agents and as an intermediate in the synthesis of other important compounds.

The chemical structure of Methyl 3-amino-5-bromoisonicotinate consists of a pyridine ring substituted with a bromo group at the 5-position and an amino group at the 3-position, with a methyl ester group attached to the carboxylic acid functionality. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of Methyl 3-amino-5-bromoisonicotinate. One such method involves the reaction of 5-bromonicotinic acid with methyl alcohol to form the methyl ester, followed by amination to introduce the amino group. This approach not only simplifies the synthetic process but also enhances yield and purity, making it suitable for large-scale production.

The physicochemical properties of Methyl 3-amino-5-bromoisonicotinate have been extensively studied. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, which facilitates its use in various chemical reactions and analytical techniques.

In terms of biological activity, Methyl 3-amino-5-bromoisonicotinate has shown promising results in preliminary studies. Research has indicated that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of Methyl 3-amino-5-bromoisonicotinate is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is its interaction with specific enzymes or receptors involved in inflammatory responses and cell proliferation. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic applications.

Beyond its direct biological activity, Methyl 3-amino-5-bromoisonicotinate serves as an important intermediate in the synthesis of more complex molecules. Its reactive functional groups make it amenable to various chemical transformations, such as coupling reactions with other organic molecules or metal-catalyzed cross-coupling reactions. These transformations can lead to the formation of novel compounds with enhanced biological activity or improved pharmacological properties.

In conclusion, Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure, favorable physicochemical properties, and promising biological activity make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.